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Compound of Interest

3-Bromo-5-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B1279140

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical compounds is paramount. This guide provides an in-depth look at the core
physicochemical properties of 3-Bromo-5-(trifluoromethyl)pyridine, a compound of interest in
various chemical syntheses.

Core Physicochemical Data

The fundamental quantitative data for 3-Bromo-5-(trifluoromethyl)pyridine are summarized
below, providing a clear reference for experimental and theoretical applications.
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Property Value References
Molecular Formula CeHsBrFsN [1112][3]
Molecular Weight 225.99 g/mol [1][3]

CAS Number 436799-33-6 [1]

White to yellow Crystalline
Appearance _ [3]
Powder or Solid

Melting Point 44-46 °C [1][3]
Boiling Point 62 °C [3]
Density 1.7+0.1 g/cm3 [3]
Flash Point 85 °C (185 °F) - closed cup [1]

Structural and Identifier Information

The structural identity of a molecule is crucial for its application and study. The diagram below
illustrates the relationship between the compound's name and its constituent parts.
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Conceptual breakdown of 3-Bromo-5-(trifluoromethyl)pyridine.
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Experimental Protocols

Detailed experimental procedures are vital for the replication and advancement of scientific
research. While specific, comprehensive protocols for this compound are not readily available
in general search results, a common synthetic route has been noted.

Synthesis Overview: A documented method for the preparation of 3-Bromo-5-
(trifluoromethyl)pyridine involves the displacement of iodide from an iodobromopyridine
precursor using in situ generated (trifluoromethyl)copper.[1][4]

General Laboratory Safety: Due to the hazardous nature of the compound, appropriate
personal protective equipment (PPE) should be used. This includes eyeshields, faceshields,
gloves, and a type P2 (EN 143) respirator cartridge.[1] The compound is classified as acutely
toxic if swallowed and can cause skin and eye irritation.[1]

This guide serves as a foundational resource for professionals engaged in research and
development involving 3-Bromo-5-(trifluoromethyl)pyridine. For specific experimental
applications, consultation of detailed synthetic chemistry literature and safety data sheets is
strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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